Cas no 124869-10-9 ((3S,3As,6aS,8R,10S,10aR)-3,8,10-trihydroxy-7,7-dimethyl-1-oxo-3a,6,6a,8,9,10-hexahydro-3H-benzo[d][2]benzofuran-4-carbaldehyde)

• Product Name: (3S,3As,6aS,8R,10S,10aR)-3,8,10-trihydroxy-7,7-dimethyl-1-oxo-3a,6,6a,8,9,10-hexahydro-3H-benzo[d][2]benzofuran-4-carbaldehyde
• CAS No: 124869-10-9
• MF: C₁₅H₂₀O₆
• MW: 296.315705299377
• CID: 176013
• PubChem ID: 14433065
• Update Time: 2024-03-01

(3S,3As,6aS,8R,10S,10aR)-3,8,10-trihydroxy-7,7-dimethyl-1-oxo-3a,6,6a,8,9,10-hexahydro-3H-benzo[d][2]benzofuran-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Naphtho[1,8a-c]furan-4-carboxaldehyde,3,3a,6,6a,7,8,9,10-octahydro-3,8,10-trihydroxy-7,7-dimethyl-1-oxo-,(3S,3aS,6aS,8R,10S,10aR)-
• 1H-Naphtho[1,8a-c]furan-4-carboxaldehyde,3,3a,6,6a,7,8,9,10-octahydro-3,8,10-trihydroxy-7,7-dimethyl-1-oxo-, [3S-(3a,3aa,6aa,8a,10a,10aS*)]-
• Marasmal
• (3S,3As,6aS,8R,10S,10aR)-3,8,10-trihydroxy-7,7-dimethyl-1-oxo-3a,6,6a,8,9,10-hexahydro-3H-benzo[d][2
• 124869-10-9
• (3S,3aS,6aS,8R,10S,10aR)-3,3a,6,6a,7,8,9,10-Octahydro-3,8,10-trihydroxy-7,7-dimethyl-1-oxo-1H-naphtho[1,8a-c]furan-4-carboxaldehyde
• DTXSID001102495
• (3S,3As,6aS,8R,10S,10aR)-3,8,10-trihydroxy-7,7-dimethyl-1-oxo-3a,6,6a,8,9,10-hexahydro-3H-benzo[d][2]benzofuran-4-carbaldehyde

• Inchi： 1S/C15H20O6/c1-14(2)8-4-3-7(6-16)11-12(19)21-13(20)15(8,11)10(18)5-9(14)17/h3,6,8-12,17-19H,4-5H2,1-2H3/t8-,9+,10-,11+,12-,15-/m0/s1
• InChI Key： OLGMJXURWXVYKR-QPWDUIONSA-N
• SMILES： O1[C@@H]([C@H]2C(C=O)=CC[C@H]3C(C)(C)[C@@H](C[C@@H]([C@@]32C1=O)O)O)O

Computed Properties

• Exact Mass: 296.126
• Monoisotopic Mass: 296.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: -0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans